Cas no 823794-05-4 (1-Pentanone, 1-[4-(dimethylamino)-2-(2-hydroxyphenyl)-5-pyrimidinyl]-)

• Product name: 1-Pentanone, 1-[4-(dimethylamino)-2-(2-hydroxyphenyl)-5-pyrimidinyl]-
• CAS No: 823794-05-4
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 693138
• PubChem ID: 136173953

1-Pentanone, 1-[4-(dimethylamino)-2-(2-hydroxyphenyl)-5-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 1-[4-(dimethylamino)-2-(2-hydroxyphenyl)-5-pyrimidinyl]-
• 6-[6-(dimethylamino)-5-pentanoyl-1H-pyrimidin-2-ylidene]cyclohexa-2,4-dien-1-one
• SCHEMBL12929597
• 823794-05-4
• 6-[6-(Dimethylamino)-5-pentanoylpyrimidin-2(1H)-ylidene]cyclohexa-2,4-dien-1-one
• DTXSID90744007
• 1-(4-(Dimethylamino)-2-(2-hydroxyphenyl)pyrimidin-5-yl)pentan-1-one

• Inchi： InChI=1S/C17H21N3O2/c1-4-5-9-15(22)13-11-18-16(19-17(13)20(2)3)12-8-6-7-10-14(12)21/h6-8,10-11,21H,4-5,9H2,1-3H3
• InChI Key： XLUQVTAJLYGLFS-UHFFFAOYSA-N
• SMILES： CCCCC(=O)C1=CN=C(N=C1N(C)C)C2=CC=CC=C2O

Computed Properties

• Exact Mass: 299.16337692g/mol
• Monoisotopic Mass: 299.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.3Ų
• XLogP3: 3